Cas no 1287790-76-4 ((E)-1-(3-Nitrophenyl)-3-thiophen-2-ylprop-2-en-1-one)
(E)-1-(3-Nitrophenyl)-3-thiophen-2-ylprop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- (2E)-1-(3-Nitrophenyl)-3-(thiophen-2-yl)prop-2-en-1-one
- (E)-1-(3-nitrophenyl)-3-thiophen-2-ylprop-2-en-1-one
- (E)-1-(3-Nitrophenyl)-3-thiophen-2-ylprop-2-en-1-one
-
- MDL: MFCD00224970
- Inchi: 1S/C13H9NO3S/c15-13(7-6-12-5-2-8-18-12)10-3-1-4-11(9-10)14(16)17/h1-9H/b7-6+
- InChI Key: AXGFLBXACOBKOU-VOTSOKGWSA-N
- SMILES: S1C=CC=C1/C=C/C(C1C=CC=C(C=1)[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 351
- Topological Polar Surface Area: 91.1
(E)-1-(3-Nitrophenyl)-3-thiophen-2-ylprop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB421601-1 g |
(2E)-1-(3-Nitrophenyl)-3-(thiophen-2-yl)prop-2-en-1-one |
1287790-76-4 | 1g |
€339.20 | 2023-04-24 | ||
| abcr | AB421601-5 g |
(2E)-1-(3-Nitrophenyl)-3-(thiophen-2-yl)prop-2-en-1-one |
1287790-76-4 | 5g |
€658.70 | 2023-04-24 | ||
| abcr | AB421601-10 g |
(2E)-1-(3-Nitrophenyl)-3-(thiophen-2-yl)prop-2-en-1-one |
1287790-76-4 | 10g |
€786.50 | 2023-04-24 | ||
| abcr | AB421601-25 g |
(2E)-1-(3-Nitrophenyl)-3-(thiophen-2-yl)prop-2-en-1-one |
1287790-76-4 | 25g |
€1169.90 | 2023-04-24 | ||
| Chemenu | CM563090-1g |
(2E)-1-(3-Nitrophenyl)-3-(thiophen-2-yl)prop-2-en-1-one |
1287790-76-4 | 95%+ | 1g |
$196 | 2022-09-30 | |
| abcr | AB421601-1g |
(2E)-1-(3-Nitrophenyl)-3-(thiophen-2-yl)prop-2-en-1-one; . |
1287790-76-4 | 1g |
€339.20 | 2025-02-17 | ||
| abcr | AB421601-5g |
(2E)-1-(3-Nitrophenyl)-3-(thiophen-2-yl)prop-2-en-1-one; . |
1287790-76-4 | 5g |
€658.70 | 2025-02-17 | ||
| abcr | AB421601-10g |
(2E)-1-(3-Nitrophenyl)-3-(thiophen-2-yl)prop-2-en-1-one; . |
1287790-76-4 | 10g |
€786.50 | 2025-02-17 | ||
| abcr | AB421601-25g |
(2E)-1-(3-Nitrophenyl)-3-(thiophen-2-yl)prop-2-en-1-one; . |
1287790-76-4 | 25g |
€1169.90 | 2025-02-17 | ||
| A2B Chem LLC | AJ25291-1g |
(2E)-1-(3-nitrophenyl)-3-(thiophen-2-yl)prop-2-en-1-one |
1287790-76-4 | 95+% | 1g |
$628.00 | 2024-04-20 |
(E)-1-(3-Nitrophenyl)-3-thiophen-2-ylprop-2-en-1-one Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on (E)-1-(3-Nitrophenyl)-3-thiophen-2-ylprop-2-en-1-one
(E)-1-(3-Nitrophenyl)-3-thiophen-2-ylprop-2-en-1-one (CAS No. 1287790-76-4): A Multifaceted Compound in Modern Chemical Biology and Medicinal Chemistry
The compound (E)-1-(3-nitrophenyl)-3-thiophen-2-ylprop-2-en-1-one, identified by its CAS number 1287790-76-4, represents a fascinating intersection of structural complexity and biological potential. This molecule, featuring a conjugated system composed of a nitro-substituted phenyl ring, a thiophene moiety, and an α,β-unsaturated carbonyl group, has garnered attention in the realms of chemical biology and medicinal chemistry due to its unique pharmacophoric features.
At the heart of its appeal lies the presence of multiple pharmacologically relevant functional groups. The nitrophenyl moiety is well-documented for its ability to modulate biological pathways through redox-sensitive interactions, while the thiophen ring contributes to structural rigidity and potential interactions with biological targets such as enzymes and receptors. The α,β-unsaturated carbonyl (chalcone-like) structure is particularly intriguing, as it is often associated with bioactivity in natural products and synthetic drug candidates.
Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between this compound and biological targets. Studies suggest that the conjugated system in (E)-1-(3-nitrophenyl)-3-thiophen-2-ylprop-2-en-1-one can engage in π-stacking interactions with nucleic acids and proteins, potentially modulating transcriptional regulation or enzyme activity. The nitro group's redox properties further enhance its versatility, allowing for reversible binding and signaling mechanisms.
The synthesis of this compound exemplifies the ingenuity of modern organic chemistry. The strategic installation of the nitro group at the 3-position of the phenyl ring enhances its electronic properties, influencing both its reactivity and bioactivity. Similarly, the incorporation of the thiophene ring introduces a heterocyclic scaffold that is known to exhibit favorable pharmacokinetic properties in drug candidates. These structural features collectively contribute to the compound's potential as a scaffold for drug discovery.
In the context of medicinal chemistry, this compound has been explored as a precursor for more complex derivatives designed to enhance specific biological activities. For instance, modifications at the thiophene ring or the introduction of additional functional groups have been investigated to optimize binding affinity and selectivity for target proteins. Such structural diversification underscores the importance of (E)-1-(3-nitrophenyl)-3-thiophen-2-ylprop-2-en-1-one as a versatile building block in medicinal chemistry.
One particularly promising area of research involves the exploration of this compound's potential in treating inflammatory and neurodegenerative diseases. Preliminary studies have indicated that derivatives of this molecule may interact with inflammatory pathways by modulating key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). Additionally, the redox-sensitive nature of the nitro group suggests that it could be exploited to develop prodrugs that release active species at sites of inflammation or oxidative stress.
The role of heterocyclic compounds like thiophene derivatives in medicinal chemistry cannot be overstated. Thiophenes are known for their ability to cross the blood-brain barrier and interact with central nervous system (CNS) targets, making them valuable candidates for treating neurological disorders. The presence of both nitrophenyl and thiophene moieties in (E)-1-(3-nitrophenyl)-3-thiophen-2-ylprop-2-en-1-one synergistically enhances its potential as a CNS-active compound.
Another area where this compound shows promise is in anticancer research. The ability of nitroaromatic compounds to induce apoptosis or inhibit proliferation has been well-documented. By combining this property with the structural features of thiophene derivatives, researchers aim to develop novel chemotherapeutic agents that are more effective and less toxic than existing treatments. Preclinical studies have begun to explore how modifications to this scaffold can enhance its cytotoxicity against various cancer cell lines.
The synthesis methodologies for (E)-1-(3-nitrophenyl)-3-thiophen-2-ylprop-2-en-1-one also highlight advancements in synthetic organic chemistry. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex molecular frameworks. These methods not only improve yield but also allow for greater control over stereochemistry, which is crucial for biological activity. The development of such synthetic routes underscores the compound's significance as a model system for studying structure-bioactivity relationships.
From a chemical biology perspective, this compound serves as an excellent tool for investigating enzyme mechanisms and substrate recognition. Its unique structural features make it amenable to use in enzyme inhibition studies, where it can be used to probe binding affinities and kinetics. Such studies are essential for understanding how enzymes function at a molecular level and for designing more effective inhibitors.
The future prospects for (E)-1-(3-nitrophenyl)-3-thiophen-2-ylprop-2-en-1-one are vast, driven by ongoing research in chemical biology and medicinal chemistry. As computational methods improve, so too will our ability to predict bioactivity based on molecular structure. This compound's multifaceted nature ensures that it will remain a subject of intense study for years to come.
1287790-76-4 ((E)-1-(3-Nitrophenyl)-3-thiophen-2-ylprop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)